2,2,5,9-tetramethyl-3,4,8-decatrienal oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- The synthesis and study of organic compounds with complex structures, such as 2,2,5,9-tetramethyl-3,4,8-decatrienal oxime, contribute significantly to understanding chemical properties and reactions.
Synthesis Analysis
- The synthesis of complex organic compounds often involves multistep procedures, utilizing various organic reactions and catalysts to achieve the desired molecular structure (Gleiter, Ackermann, Oeser, & Irngartinger, 1996).
Molecular Structure Analysis
- The molecular structure of complex organic compounds can be analyzed using X-ray crystallography, revealing spatial arrangements and interactions. For example, a study by Gleiter et al. (1996) found strong transannular interaction in cyclic tetraketones, a finding that can be relevant in understanding similar structures.
Chemical Reactions and Properties
- Organic compounds like 2,2,5,9-tetramethyl-3,4,8-decatrienal oxime may participate in various chemical reactions, including cycloaddition, oxidation, and nitrosation, each altering the compound's structure and properties (Streith, Wolff, & Fritz, 1977).
properties
InChI |
InChI=1S/C14H23NO/c1-12(2)7-6-8-13(3)9-10-14(4,5)11-15-16/h7,10-11,16H,6,8H2,1-5H3/b15-11+ |
Source
|
---|---|---|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTOJDVLRZXEYJH-RVDMUPIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCCC(=C=CC(C)(C)C=NO)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CCCC(=C=CC(C)(C)/C=N/O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 6873963 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.